Cas no 1269151-71-4 (N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride)

• Product Name: N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride
• CAS No: 1269151-71-4
• MF: C₈H₁₉ClN₂O₂S
• MW: 242.766659975052
• CID: 4584898
• Update Time: 2025-11-05

N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride

• Inchi： 1S/C8H18N2O2S.ClH/c1-3-13(11,12)10(2)8-4-6-9-7-5-8;/h8-9H,3-7H2,1-2H3;1H
• InChI Key： RUVLCZJPPZNWOU-UHFFFAOYSA-N
• SMILES： C(S(N(C)C1CCNCC1)(=O)=O)C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride

Introduction to N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride (CAS No. 1269151-71-4)

N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride, a compound with the chemical formula C₉H₁₇N₂O₂S·HCl, is a derivative of sulfonamide that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number CAS No. 1269151-71-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The structure of N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride features a sulfonamide functional group attached to an ethane backbone, which is further substituted with a piperidine ring. The presence of the piperidine moiety not only influences the electronic properties of the molecule but also contributes to its solubility and bioavailability. These structural characteristics make it an attractive candidate for further exploration in drug discovery.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown potential in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific substitution pattern in N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride may contribute to its unique pharmacological profile, making it a valuable tool for researchers seeking to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The sulfonamide group is known for its ability to interact with biological targets such as enzymes and receptors, which can modulate various cellular processes. The piperidine ring further enhances the compound's ability to penetrate biological membranes, improving its pharmacokinetic properties. These features make N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride a promising candidate for further investigation.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing emerging challenges in medicine. For instance, researchers have been exploring the use of sulfonamides to develop treatments for multidrug-resistant bacteria. The structural flexibility of N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride allows for modifications that could enhance its efficacy against such pathogens. This adaptability is crucial in an era where antibiotic resistance is becoming increasingly prevalent.

The synthesis of N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the sulfonamide core, followed by functionalization with the piperidine ring and subsequent salt formation with hydrochloric acid. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired product with minimal byproducts.

In terms of analytical characterization, N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride can be analyzed using various spectroscopic methods such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, chromatographic methods like high-performance liquid chromatography (HPLC) are used to assess its chemical stability and impurity profiles.

The pharmacological evaluation of N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Furthermore, preliminary in vivo studies indicate that it may have anti-inflammatory effects, which could make it useful in treating inflammatory diseases.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride is no exception. Researchers must navigate through multiple stages of preclinical and clinical trials before it can be approved for medical use. However, the promising initial findings make it a compound worth pursuing further.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques are increasingly being used to predict the binding affinity and pharmacokinetic properties of compounds like N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride. These simulations can help researchers design more effective molecules with improved therapeutic profiles.

In conclusion, N-methyl-N-(piperidin-4-yl)ethane-1-sulfonamide hydrochloride represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further study. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one will play an increasingly important role in addressing global health challenges.